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Compound of Interest

Compound Name: HIV-1 gag Protein p24 (194-210)

Cat. No.: B15568304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The HIV-1 gag protein p24 is a critical component of the viral capsid and a key target in HIV

research and diagnostic development. The p24 (194-210) peptide, with the sequence Ala-Asn-

Pro-Asp-Cys-Lys-Thr-Ile-Leu-Lys-Ala-Leu-Gly-Pro-Ala-Ala-Thr, is a specific fragment of this

protein used in various immunological and biochemical assays. Proper reconstitution and

storage of this lyophilized peptide are paramount to ensure its stability, solubility, and

functionality in experimental settings. This document provides a detailed protocol for the

effective handling of the p24 (194-210) peptide.

Physicochemical Properties
A thorough understanding of the peptide's physicochemical properties is essential for selecting

the appropriate reconstitution solvent.
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Property Value

Amino Acid Sequence
Ala-Asn-Pro-Asp-Cys-Lys-Thr-Ile-Leu-Lys-Ala-

Leu-Gly-Pro-Ala-Ala-Thr

Molecular Formula C73H125N20O23S

Molecular Weight ~1683 g/mol

Physicochemical Analysis

The peptide sequence contains both

hydrophobic (Ala, Ile, Leu, Pro) and

hydrophilic/charged (Asn, Asp, Cys, Lys, Thr)

residues. The presence of acidic (Asp) and

basic (Lys) residues suggests that the peptide's

solubility will be pH-dependent. The cysteine

residue introduces the potential for oxidation

and disulfide bond formation.

Experimental Protocols
Reconstitution of Lyophilized p24 (194-210) Peptide
This protocol outlines the steps to dissolve the lyophilized peptide powder to create a stock

solution.

Materials:

Lyophilized p24 (194-210) peptide vial

Sterile, high-purity water

Dimethyl sulfoxide (DMSO), sequencing grade

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom of the tube.

Solvent Selection: Based on the peptide's sequence, which contains a mix of hydrophobic

and hydrophilic residues, a small amount of an organic solvent is recommended for initial

solubilization, followed by dilution with an aqueous buffer. DMSO is a suitable initial solvent.

Initial Dissolution:

Carefully open the vial in a clean environment.

To create a concentrated stock solution (e.g., 1-10 mg/mL), add the required volume of

DMSO to the peptide. For example, to make a 10 mg/mL stock from 1 mg of peptide, add

100 µL of DMSO.

Gently vortex or sonicate the vial for a few seconds to aid dissolution. Visually inspect to

ensure the solution is clear and free of particulates.

Aqueous Dilution:

Slowly add the desired aqueous buffer (e.g., sterile PBS, pH 7.4) to the DMSO stock

solution to achieve the final working concentration. It is crucial to add the buffer to the

DMSO solution and not the other way around to avoid precipitation.

For example, to get a final concentration of 1 mg/mL in 10% DMSO/PBS, add 900 µL of

sterile PBS to the 100 µL of 10 mg/mL DMSO stock.

Final Concentration Calculation: To calculate the molar concentration of the stock solution,

use the following formula:

Concentration (M) = Mass (g) / (Molecular Weight ( g/mol ) * Volume (L))

For a 1 mg/mL solution: (0.001 g) / (1683 g/mol * 0.001 L) = 0.000594 M or 594 µM
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Storage of p24 (194-210) Peptide
Proper storage is critical to maintain the integrity of the peptide over time.

Lyophilized Peptide:

Long-term storage: Store lyophilized peptide at -20°C or -80°C in a desiccated environment.

Under these conditions, the peptide can be stable for several years.

Handling: Before use, allow the vial to equilibrate to room temperature in a desiccator to

prevent moisture absorption.

Reconstituted Peptide Solution:

Short-term storage: Store the reconstituted peptide solution at 4°C for no longer than one

week.

Long-term storage: For long-term storage, it is highly recommended to aliquot the

reconstituted peptide into single-use volumes in low-protein binding tubes and store them at

-20°C or -80°C. This prevents repeated freeze-thaw cycles, which can lead to peptide

degradation.

Cysteine-containing peptides: As the p24 (194-210) peptide contains a cysteine residue, it is

susceptible to oxidation. For critical applications, it is advisable to use degassed buffers for

reconstitution and to store aliquots under an inert gas (e.g., argon or nitrogen).

Quantitative Data Summary
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Parameter Recommendation

Reconstitution Solvent (Initial) Dimethyl sulfoxide (DMSO)

Reconstitution Buffer (Final)
Sterile Phosphate-Buffered Saline (PBS), pH

7.4

Recommended Stock Concentration 1-10 mg/mL

Storage of Lyophilized Peptide -20°C to -80°C

Storage of Reconstituted Peptide (Short-term) 4°C (up to 1 week)

Storage of Reconstituted Peptide (Long-term) -20°C to -80°C in single-use aliquots

Experimental Workflow Diagram
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p24 (194-210) Peptide Handling Workflow

Receive Lyophilized
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Caption: Workflow for handling p24 (194-210) peptide.
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To cite this document: BenchChem. [Protocol for Reconstitution and Storage of p24 (194-
210) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568304#protocol-for-p24-194-210-peptide-
reconstitution-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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